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Compound of Interest

Compound Name: Insecticidal agent 17

Cat. No.: B15552967

Introduction

Insecticidal agent 17 is a systemic insecticide belonging to the neonicotinoid class of
chemicals. It is effective against a wide range of sucking insects, soil insects, and some
chewing insects. The agent acts on the central nervous system of insects, leading to paralysis
and eventual death.[1] This document provides a detailed protocol for the laboratory-scale
synthesis of Insecticidal agent 17, which is achieved through the condensation of 2-chloro-5-
(chloromethyl)pyridine (CCMP) with N-nitro-imidazolidin-2-imine (NII).[1][2]

Data Presentation

The quantitative data associated with the synthesis and purification of Insecticidal agent 17

are summarized in the tables below.

Table 1: Reagents and Materials for the Synthesis of Insecticidal Agent 17[1]
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Molecular Weight (

Reagent/Material Quantity Moles (mmol)
g/mol )
2-chloro-5-
(chloromethyl)pyridine  162.01 1629 10
(CCMP)
N-nitro-imidazolidin-2-
o 130.10 1.30g 10
imine (NII)
Potassium Carbonate
138.21 2.76 ¢ 20
(K2CO03)
Acetonitrile (CHsCN) 41.05 50 mL

Table 2: Synthesis and Purification Performance[1]

Parameter Value
Reaction Time 8 hours
Reaction Temperature 80 °C
Crude Product Yield ~85%
Final Purity (after Recrystallization) >98%
Melting Point 143-145 °C

Experimental Protocols

1. Synthesis of Insecticidal Agent 17

This protocol outlines the synthesis of Insecticidal agent 17 via the condensation of 2-chloro-
5-(chloromethyl)pyridine (CCMP) with N-nitro-imidazolidin-2-imine (NII).[1]

Materials and Equipment:

e 100 mL three-necked round-bottom flask
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» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Thermometer

» Standard laboratory glassware
e Rotary evaporator

e Buchner funnel and filter paper
Procedure:

e To a 100 mL three-necked round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, add 2-chloro-5-(chloromethyl)pyridine (CCMP) (1.62 g, 10 mmol), N-nitro-
imidazolidin-2-imine (NII) (1.30 g, 10 mmol), and potassium carbonate (2.76 g, 20 mmol).[1]

e Add 50 mL of acetonitrile to the flask.[1]
 Stir the mixture at room temperature for 15 minutes.

e Heat the reaction mixture to 80 °C and maintain this temperature under reflux for 8 hours.[1]
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

» After the reaction is complete, cool the mixture to room temperature.[1]

« Filter the solid inorganic salts using a Buchner funnel and wash the solid residue with a small
amount of acetonitrile.[1]

o Combine the filtrate and the washings, and concentrate the solution under reduced pressure
using a rotary evaporator to obtain the crude Insecticidal agent 17 product.[1]

2. Purification of Insecticidal Agent 17 by Recrystallization

This protocol details the purification of the crude Insecticidal agent 17 product.[1]
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Materials and Equipment:

100 mL Erlenmeyer flask

Hot plate with stirring capability

Standard laboratory glassware

Buchner funnel and filter paper

Vacuum oven
Procedure:
o Transfer the crude Insecticidal agent 17 product to a 100 mL Erlenmeyer flask.

e Add a minimal amount of a suitable solvent system, such as isopropanol/water (e.g., in a 2:1
ratio), to the flask.[1]

» Gently heat the mixture on a hot plate while stirring until the solid completely dissolves.[1]

e Remove the flask from the heat and allow it to cool slowly to room temperature.[1]

o Once at room temperature, place the flask in an ice bath to facilitate further crystallization.[1]
o Collect the purified crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of cold solvent.

e Dry the purified Insecticidal agent 17 crystals in a vacuum oven.[1]

Visualizations
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Reactants

2-chloro-5-(chloromethyl)pyridine (CCMP)

N-nitro-imidazolidin-2-imine (NII)

K2COs, Acetonitrile
80°C, 8h Insecticidal Agent 17

Click to download full resolution via product page

Synthesis pathway of Insecticidal Agent 17.
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Experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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